Cas no 1021104-70-0 (3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine)

• Product Name: 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine
• CAS No: 1021104-70-0
• MF: C₂₄H₂₆N₄O₂S
• MW: 434.553843975067
• CID: 5919713
• PubChem ID: 44026392
• Update Time: 2025-10-30

3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine
• (Z)-3-(2,4-dimethylphenyl)-6-(4-(styrylsulfonyl)piperazin-1-yl)pyridazine
• F5089-1356
• VU0634457-1
• 1021104-70-0
• AKOS024496503
• 3-(2,4-dimethylphenyl)-6-[4-[(Z)-2-phenylethenyl]sulfonylpiperazin-1-yl]pyridazine

• Inchi： 1S/C24H26N4O2S/c1-19-8-9-22(20(2)18-19)23-10-11-24(26-25-23)27-13-15-28(16-14-27)31(29,30)17-12-21-6-4-3-5-7-21/h3-12,17-18H,13-16H2,1-2H3/b17-12-
• InChI Key： UHRCKUJAMPSYJZ-ATVHPVEESA-N
• SMILES： S(/C=C\C1C=CC=CC=1)(N1CCN(C2=CC=C(C3C=CC(C)=CC=3C)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 434.178
• Monoisotopic Mass: 434.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine

3-(2,4-Dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine: A Comprehensive Overview

The compound 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine (CAS No. 1021104-70-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridazine ring system, a piperazine moiety, and a substituted phenyl group. The presence of these functional groups makes it a versatile molecule with promising properties for research and development.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of anticancer agents. The piperazine ring in this compound is known for its ability to form hydrogen bonds, which enhances its bioavailability and interaction with biological targets. Additionally, the (Z)-2-phenylethenesulfonyl group introduces steric and electronic effects that can modulate the compound's activity and selectivity.

The synthesis of 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine involves a series of carefully designed reactions, including coupling reactions and cyclization processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of advanced analytical techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown potential in the field of neuroscience, particularly in targeting specific receptors involved in neurodegenerative diseases. Preclinical studies suggest that it may possess anti-inflammatory properties, making it a candidate for treating conditions such as Alzheimer's disease. Furthermore, its ability to inhibit certain enzymes has been explored in the context of metabolic disorders.

The CAS No. 1021104-70-0 designation underscores the importance of this compound in chemical databases and regulatory frameworks. Its inclusion in global chemical registries ensures that researchers can easily access information about its properties, safety data, and regulatory status. This facilitates collaboration and accelerates the translation of research findings into practical applications.

From an environmental perspective, the synthesis and handling of 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to improve the sustainability of its production processes.

In conclusion, 3-(2,4-dimethylphenyl)-6-{4-[(Z)-2-phenylethenesulfonyl]piperazin-1-yl}pyridazine (CAS No. 1021104-70-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable tool for future research and development efforts.